Cas no 121264-22-0 (1,1':2',1''-Terphenyl, 4-nitro-4'-(4-nitrophenyl)-3',5',6'-triphenyl-)

• Product Name: 1,1':2',1''-Terphenyl, 4-nitro-4'-(4-nitrophenyl)-3',5',6'-triphenyl-
• CAS No: 121264-22-0
• MF: C₄₂H₂₈N₂O₄
• MW: 624.682730674744
• CID: 1211892
• PubChem ID: 19910811
• Update Time: 2025-04-20

1,1':2',1''-Terphenyl, 4-nitro-4'-(4-nitrophenyl)-3',5',6'-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,1':2',1''-Terphenyl, 4-nitro-4'-(4-nitrophenyl)-3',5',6'-triphenyl-
• 1,4-Bis(4-nitrophenyl)-2,3,5,6-tetraphenylbenzene
• VRJGUIKMCCUNGY-UHFFFAOYSA-N
• 121264-22-0
• SCHEMBL9666436
• DTXSID40601232

• Inchi： 1S/C42H28N2O4/c45-43(46)35-25-21-33(22-26-35)41-37(29-13-5-1-6-14-29)38(30-15-7-2-8-16-30)42(34-23-27-36(28-24-34)44(47)48)40(32-19-11-4-12-20-32)39(41)31-17-9-3-10-18-31/h1-28H
• InChI Key： VRJGUIKMCCUNGY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C(C2C=CC(=CC=2)[N+](=O)[O-])=C(C2C=CC=CC=2)C=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 624.20490738g/mol
• Monoisotopic Mass: 624.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 48
• Rotatable Bond Count: 6
• Complexity: 885
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.3
• Topological Polar Surface Area: 91.6Ų